3-Chloro-5-fluoro-4-propoxyphenylboronic acid

Specification

• CAS No.: 2096341-48-7
• Molecular Formula: C9H11BClFO3
• Molecular Weight: 232.44
• IUPAC Name: (3-chloro-5-fluoro-4-propoxyphenyl)boronic acid
• Standard InChI: InChI=1S/C9H11BClFO3/c1-2-3-15-9-7(11)4-6(10(13)14)5-8(9)12/h4-5,13-14H,2-3H2,1H3
• Standard InChI Key: QDMDQPSRPPTLBY-UHFFFAOYSA-N
• SMILES: B(C1=CC(=C(C(=C1)Cl)OCCC)F)(O)O

Introduction

3-Chloro-5-fluoro-4-propoxyphenylboronic acid is a boronic acid derivative with a complex structure that includes chlorine, fluorine, and propoxy substituents on a phenyl ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique properties and potential reactivity. In this article, we will delve into its chemical characteristics, synthesis, and potential uses based on available literature.

Chemical Characteristics

• IUPAC Name: 3-Chloro-5-fluoro-4-propoxyphenylboronic acid

• Molecular Formula: C9H11BClFO3

• CAS Number: 2096341-48-7

• InChI Code: 1S/C9H11BClFO3/c1-2-3-15-9-7(11)4-6(10(13)14)5-8(9)12/h4-5,13-14H,2-3H2,1H3

• InChI Key: QDMDQPSRPPTLBY-UHFFFAOYSA-N

• Physical Form: Solid

• Purity: Typically available at 97% purity

• Country of Origin: China (CN)

• Storage Conditions: Inert atmosphere at room temperature

Property	Description
Molecular Formula	C9H11BClFO3
CAS Number	2096341-48-7
Purity	97%
Physical Form	Solid
Storage Conditions	Inert atmosphere, room temperature

Applications and Potential Uses

Boronic acids are versatile compounds used in various applications, including organic synthesis, pharmaceuticals, and materials science. They are particularly useful in Suzuki-Miyaura cross-coupling reactions, which allow for the formation of carbon-carbon bonds between aryl or vinyl boronic acids and aryl or vinyl halides.

While specific applications of 3-Chloro-5-fluoro-4-propoxyphenylboronic acid are not extensively documented, its unique substitution pattern suggests potential utility in the synthesis of complex organic molecules, possibly in pharmaceutical or agrochemical contexts.

Safety and Handling

• Pictogram: GHS07 (Exclamation mark)

• Signal Word: Warning

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

• Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection), P302+P352 (If on skin: Wash with plenty of soap and water), P304+P340+P312 (If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), P501 (Dispose of contents/container to an approved waste disposal plant)